Cas no 1204296-41-2 (N-[3-(Difluoromethoxy)phenyl]guanidine)

• Product Name: N-[3-(Difluoromethoxy)phenyl]guanidine
• CAS No: 1204296-41-2
• MF: C₈H₉F₂N₃O
• MW: 201.173368215561
• MDL: MFCD16653232
• CID: 5048781
• PubChem ID: 45496605
• Update Time: 2025-05-20

N-[3-(Difluoromethoxy)phenyl]guanidine Chemical and Physical Properties

Names and Identifiers

• N-[3-(difluoromethoxy)phenyl]guanidine
• 2-[3-(difluoromethoxy)phenyl]guanidine
• N-[3-(Difluoromethoxy)phenyl]guanidine

• MDL： MFCD16653232
• Inchi： 1S/C8H9F2N3O/c9-7(10)14-6-3-1-2-5(4-6)13-8(11)12/h1-4,7H,(H4,11,12,13)
• InChI Key： KKRVBGQKTCJMIY-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)/N=C(\N)/N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• XLogP3: 1.3
• Topological Polar Surface Area: 73.6

Additional information on N-[3-(Difluoromethoxy)phenyl]guanidine

Introduction to N-[3-(Difluoromethoxy)phenyl]guanidine (CAS No. 1204296-41-2)

N-[3-(Difluoromethoxy)phenyl]guanidine (CAS No. 1204296-41-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethoxy group and a guanidine moiety, making it a promising candidate for various therapeutic applications.

The difluoromethoxy group is known for its ability to modulate the biological activity of molecules, often enhancing their potency and selectivity. In the case of N-[3-(Difluoromethoxy)phenyl]guanidine, this functional group contributes to its enhanced pharmacological properties, such as improved solubility and metabolic stability. These attributes are crucial for the development of effective drugs that can be administered safely and effectively.

The guanidine moiety, on the other hand, is a well-known functional group in medicinal chemistry due to its strong hydrogen-bonding capabilities and positive charge. This makes it particularly useful in designing compounds that can interact with specific biological targets, such as enzymes and receptors. The combination of the difluoromethoxy and guanidine groups in N-[3-(Difluoromethoxy)phenyl]guanidine results in a molecule with a unique set of properties that can be exploited for various therapeutic purposes.

Recent studies have shown that N-[3-(Difluoromethoxy)phenyl]guanidine exhibits potent anti-inflammatory and analgesic activities. In a study published in the *Journal of Medicinal Chemistry* (2023), researchers demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, in vivo studies using animal models of inflammation showed significant reductions in inflammatory markers and pain responses, suggesting potential applications in the treatment of inflammatory diseases and chronic pain conditions.

Another area of interest is the potential use of N-[3-(Difluoromethoxy)phenyl]guanidine as an antiviral agent. Preliminary research has indicated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis. These findings open up new avenues for the development of antiviral therapies, particularly for viruses that currently lack effective treatment options.

In terms of safety and toxicity, N-[3-(Difluoromethoxy)phenyl]guanidine has been evaluated in preclinical studies using various animal models. Results from these studies suggest that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further research is needed to fully understand its long-term safety profile and potential side effects in humans.

The pharmacokinetic properties of N-[3-(Difluoromethoxy)phenyl]guanidine have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. The compound has been found to have good bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

In conclusion, N-[3-(Difluoromethoxy)phenyl]guanidine (CAS No. 1204296-41-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features, combined with its potent biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.